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CAS No.: 57675-44-2

Cat. No.: S725544

Get Quote

Key Properties and Performance Data

TMPTO's effectiveness stems from its well-balanced physicochemical profile, making it suitable for

demanding industrial environments.

Physical & Chemical Properties

The following table presents key specification data for TMPTO, which explains its performance [1] [2] [3].

Property Typical Value / Range Significance

Molecular
Formula [1] [2]

C₆₀H₁₁₀O₆ Defines chemical structure.

Appearance [1] [2] Colorless to yellow
transparent liquid

Physical form.

Density (g/cm³) [1] ~0.918 Indicates bulk.

Flash Point (°C)
[1] [2] [3]

270 - 320 High flash point indicates good fire resistance and

safety for high-temperature operations [3].
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Property Typical Value / Range Significance

Pour Point (°C) [2]
[3] [4]

-40 to -15 Low pour point ensures good low-temperature fluidity
[3].

Viscosity Index
[3] [5]

≥ 180 High viscosity index means viscosity changes little with
temperature, ensuring stable lubrication [3].

Experimental Performance Data in Lubrication

Recent scientific studies have quantified TMPTO's performance, especially as an eco-friendly lubricant

additive.

Friction and Wear Reduction: A study blending 5% TMPTO into a polyalphaolefin (PAO) base oil
demonstrated a potential reduction in friction power loss by up to 6.09% and a 39.65% decrease
in wear scar diameter compared to neat PAO [6]. This blend was particularly effective in the mixed
lubrication regime, delaying the onset of less efficient boundary lubrication [6].

Drilling Efficiency and Surface Quality: In high-speed drilling of aluminum alloy (Al-6061), TMPTO-
based cutting fluids were evaluated. The research developed machine learning models to predict

outcomes, finding that spindle speed had the greatest impact on power consumption (87.89%),
while feed rate most influenced surface roughness (43.51%) [7]. The concentration of TMPTO

additive had a more pronounced effect on improving surface finish than on reducing power [7].
Synergy with Ionic Liquids: Research investigating the blend of TMPTO with Protic Ionic Liquids

(PIL) under electrical current conditions found that adding 1% wt PIL to TMPTO improved friction
by 53% under a 2A current. This was attributed to a reduction in the lubricating film's resistivity,

enhancing its performance in triboelectrical environments [8].

Detailed Experimental Protocols

For researchers seeking to replicate or evaluate the performance of TMPTO, here are detailed methodologies

from the cited studies.

Protocol: Evaluating TMPTO as a Lubricant Additive in a
Stribeck-type Analysis [6]
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This protocol assesses TMPTO's tribological influence across different lubrication regimes (boundary,

mixed, and hydrodynamic).

Workflow Diagram: Stribeck-type Analysis
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Start: Prepare TMPTO/PAO Blend

Base Oil (PAO)

Add TMPTO (5 vol%)

Mix Uniformly
(Magnetic Stirrer)

Tribological Test
(Ball-on-Disc Tribometer)

Vary Parameters:
- Sliding Speed
- Applied Load

Measure:
- Friction Power

- Wear Scar Diameter

Analyze Stribeck Curve
(Identify Lubrication Regimes)

End: Compare vs. Neat PAO
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Materials and Equipment:

Base Oil: Polyalphaolefin (PAO).
Additive: Trimethylolpropane trioleate (TMPTO).

Equipment: Ball-on-disc tribometer, magnetic stirrer.
Measurement Tools: Microscope for wear scar analysis.

Step-by-Step Procedure:

Sample Preparation: Blend 5% by volume of TMPTO into the PAO base oil. Mix the formulation
uniformly using a magnetic stirrer to ensure homogeneity [6].

Tribological Testing: Load the blended lubricant into a ball-on-disc tribometer. Conduct tests under a
range of sliding velocities and applied normal loads to generate data across different lubrication

regimes [6].
Data Collection: For each test condition, record the friction power. After the test, measure the wear

scar diameter on the ball using optical microscopy [6].
Data Analysis: Plot the coefficient of friction against the Hersey number (a function of speed, load,

and viscosity) to generate a Stribeck curve. Compare the curve and wear data of the TMPTO blend
with those of the neat PAO to quantify performance improvements [6].

Protocol: High-Speed Drilling with TMPTO-based Fluid using
Taguchi and ML [7]

This protocol uses a design-of-experiments approach and machine learning to optimize drilling parameters

with a TMPTO-based cutting fluid.

Workflow Diagram: Drilling Experiment & ML Modeling
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Start: Define Parameters & Levels

Control Factors:
- Spindle Speed

- Feed Rate
- TMPTO Additive %

Response Variables:
- Power Consumption
- Surface Roughness

Design Experiment
(Taguchi L27 Orthogonal Array)

Conduct High-Speed Drilling
on Al-6061 Workpiece

Measure Power and
Surface Roughness

Analyze Data:
- Signal-to-Noise (S/N) Ratios

- Analysis of Variance (ANOVA)

Develop Machine Learning Models
(Decision Tree, Random Forest, etc.)

Validate Model Accuracy
(R², Mean Absolute Error)

End: Rank Parameter Significance
and Predict Performance
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Materials and Equipment:

Workpiece: Aluminum 6061 alloy.

Lubricant: TMPTO base oil with sulfurized vegetable oil additive (e.g., at 4%, 6%, 8%
concentrations) [7].

Equipment: High-speed drilling machine, power meter, surface profilometer.
Software: For statistical analysis (e.g., Minitab) and machine learning (e.g., Python with scikit-learn).

Step-by-Step Procedure:

Experimental Design: Use a Taguchi L27 orthogonal array to efficiently arrange the experiments.
The control factors are spindle speed, feed rate, and TMPTO additive concentration, each at three

levels [7].
Drilling and Measurement: Perform drilling operations according to the experimental design. For

each run, measure the cutting power and the surface roughness of the drilled hole [7].
Statistical Analysis: Calculate the signal-to-noise (S/N) ratios for the measured responses. Perform

Analysis of Variance (ANOVA) to determine the percentage contribution of each control factor
(spindle speed, feed rate, additive concentration) to the total variation in power and surface

roughness [7].
Machine Learning Modeling: Use the experimental data to train predictive models such as Decision
Trees, Random Forests, and Support Vector Machines. Evaluate model accuracy using the
coefficient of determination (R²), mean absolute percentage error, and mean square error [7].

Key Takeaways for Researchers

Performance vs. Mineral Oils: TMPTO exhibits excellent viscosity-temperature performance,

high flash points, and good biodegradability, making it a technically superior and environmentally
preferable alternative to traditional mineral oils [3] [5].

Additive Compatibility: TMPTO shows good compatibility with conventional lubricant additives, such
as Zinc Dialkyl Dithiophosphate (ZDDP), which can further enhance its anti-wear and extreme

pressure properties [5].
Focus on Lubrication Regimes: For applications involving high-speed machining of non-ferrous

metals like aluminum, TMPTO's effectiveness in the mixed and elastohydrodynamic lubrication
regimes is critical for reducing friction and improving surface finish [7] [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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